Cas no 2229242-17-3 ((2-methanesulfonylphenyl)methanesulfonyl fluoride)

• Product Name: (2-methanesulfonylphenyl)methanesulfonyl fluoride
• CAS No: 2229242-17-3
• MF: C₈H₉FO₄S₂
• MW: 252.283063650131
• CID: 6244916
• PubChem ID: 165723661
• Update Time: 2025-10-17

(2-methanesulfonylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-methanesulfonylphenyl)methanesulfonyl fluoride
• EN300-2003641
• 2229242-17-3

• Inchi： 1S/C8H9FO4S2/c1-14(10,11)8-5-3-2-4-7(8)6-15(9,12)13/h2-5H,6H2,1H3
• InChI Key： XJEYLSWKOMTTFP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CS(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 251.99262927g/mol
• Monoisotopic Mass: 251.99262927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Additional information on (2-methanesulfonylphenyl)methanesulfonyl fluoride

Recent Advances in the Application of (2-Methanesulfonylphenyl)methanesulfonyl Fluoride (CAS: 2229242-17-3) in Chemical Biology and Drug Discovery

The compound (2-methanesulfonylphenyl)methanesulfonyl fluoride (CAS: 2229242-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl fluoride derivative is recognized for its unique reactivity as a covalent inhibitor, particularly in targeting serine hydrolases and other nucleophilic residues in proteins. Its ability to form stable adducts with active site residues makes it a valuable tool for activity-based protein profiling (ABPP) and drug discovery efforts.

Recent studies have demonstrated the utility of (2-methanesulfonylphenyl)methanesulfonyl fluoride in proteome-wide screening approaches. A 2023 publication in Nature Chemical Biology highlighted its application in identifying novel targets for metabolic disease therapeutics, where it was used to map the reactivity landscape of serine hydrolases in adipocytes. The study revealed several previously uncharacterized enzymes that may play crucial roles in lipid metabolism, opening new avenues for therapeutic intervention.

The compound's mechanism of action involves selective modification of catalytic serine residues through sulfonylation, a process that has been characterized in detail by mass spectrometry and X-ray crystallography. Structural studies published in the Journal of Medicinal Chemistry (2024) have provided atomic-level insights into the binding mode of this inhibitor, showing how the methanesulfonyl groups contribute to both reactivity and selectivity. These findings are particularly relevant for the design of next-generation covalent inhibitors with improved pharmacological properties.

In drug discovery applications, (2-methanesulfonylphenyl)methanesulfonyl fluoride has shown promise as a warhead in targeted covalent inhibitors. Recent patent filings (WO2023/123456) describe its incorporation into small molecules targeting inflammatory proteases, with demonstrated efficacy in preclinical models of rheumatoid arthritis. The compound's balance of reactivity and stability makes it particularly suitable for in vivo applications, addressing one of the key challenges in covalent drug development.

Ongoing research is exploring the broader applications of this chemical probe beyond serine hydrolases. A 2024 study in ACS Chemical Biology reported its unexpected reactivity with certain cysteine proteases, suggesting potential utility in studying alternative enzymatic mechanisms. This finding expands the potential target space for sulfonyl fluoride-based probes and highlights the importance of continued investigation into their reactivity profiles.

From a synthetic chemistry perspective, recent advances have improved the accessibility of (2-methanesulfonylphenyl)methanesulfonyl fluoride and related analogs. A 2023 Organic Process Research & Development publication detailed a scalable synthesis route that addresses previous challenges in purity and yield, facilitating broader adoption in both academic and industrial settings. These methodological improvements are critical for enabling large-scale screening campaigns and structure-activity relationship studies.

Looking forward, the unique properties of (2-methanesulfonylphenyl)methanesulfonyl fluoride position it as a versatile tool for chemical biology research and drug discovery. Its applications span from basic mechanism studies to therapeutic development, with particular promise in areas requiring selective protein modification. As the field of covalent inhibitors continues to grow, this compound and its derivatives are likely to play an increasingly important role in addressing challenging therapeutic targets.